[1-(2-Methylphenyl)ethyl](prop-2-EN-1-YL)amine

Core Science & Biosynthesis

1-(2-Methylphenyl)ethylamine chemical structure and properties

The following technical guide details the chemical structure, synthesis, and optical resolution of 1-(2-Methylphenyl)ethylamine (also known as o-tolylethylamine). This guide is structured for research scientists and process chemists, focusing on actionable protocols and mechanistic insights.

Primary Classification: Chiral Arylalkylamine Target Audience: Medicinal Chemists, Process Engineers, and Crystallographers

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9]

1-(2-Methylphenyl)ethylamine is a chiral amine featuring an ethylamine chain attached to an ortho-substituted benzene ring. It serves as a sterically hindered analog of

-phenylethylamine, making it a valuable chiral auxiliary in asymmetric synthesis where increased steric bulk is required to improve stereoselectivity.

Structural Specifications

Property	Detail
IUPAC Name	1-(2-Methylphenyl)ethanamine
Common Names	o-Tolylethylamine; -Dimethylbenzylamine
Molecular Formula
Molecular Weight	135.21 g/mol
Chiral Center	C1 of the ethyl chain (benzylic position)
Key Structural Feature	Ortho-methyl group provides steric shielding to the amine, influencing reaction kinetics and resolution efficiency compared to the para isomer.

Physical Properties (Reference Data)

Property	Value (Approximate/Analog Based)
Appearance	Colorless to pale yellow liquid
Boiling Point	~200–205 °C (at 760 mmHg)
Density	~0.94 g/mL
Solubility	Soluble in ethanol, methanol, ether; limited solubility in water.
Basicity	Primary amine; forms stable salts with mineral and organic acids.

Synthetic Pathway: The Leuckart-Wallach Reaction[10]

While reductive amination using metal catalysts (e.g., Raney Nickel) is possible, the Leuckart-Wallach reaction remains the most robust laboratory-scale method for synthesizing 1-(2-methylphenyl)ethylamine from its ketone precursor, 2'-methylacetophenone. This method avoids high-pressure hydrogenation equipment and yields the amine as a formyl derivative which is easily hydrolyzed.

Reaction Mechanism & Flow

The synthesis proceeds via the condensation of 2'-methylacetophenone with ammonium formate. The ortho-methyl group introduces steric hindrance, requiring higher temperatures or longer reflux times compared to unsubstituted acetophenone.

Figure 1: Leuckart-Wallach synthetic pathway for the production of racemic 1-(2-methylphenyl)ethylamine.

Detailed Experimental Protocol

Reagents:

• 2'-Methylacetophenone (1.0 eq)

• Ammonium Formate (4.0 eq)

• Hydrochloric Acid (6M)

• Sodium Hydroxide (50% w/v)

• Solvent: Toluene (for extraction)

Step-by-Step Methodology:

• Condensation: In a round-bottom flask equipped with a distillation head, combine 2'-methylacetophenone and ammonium formate.

• Heating: Heat the mixture to 180–190°C . Water and some starting ketone will distill over.[1][2] (Note: The ortho-methyl group increases the boiling point of the ketone; return any distilled ketone to the flask).

• Completion: Continue heating until the evolution of ammonia and

  ceases (approx. 4–6 hours). The residue is the N-formyl derivative.

• Hydrolysis: Cool the mixture and add 6M HCl. Reflux for 1–2 hours to cleave the formyl group.

• Work-up:

  • Cool the acidic solution and wash with toluene to remove unreacted ketone (organic layer discarded).

  • Basify the aqueous layer with 50% NaOH to pH > 12.

  • Extract the liberated oil with toluene or diethyl ether.

  • Dry over

    and concentrate in vacuo.

• Purification: Distill the crude amine under reduced pressure to obtain the pure racemic product.

Optical Resolution: Isolation of Enantiomers

The utility of 1-(2-methylphenyl)ethylamine lies in its enantiopurity. Resolution is best achieved via diastereomeric salt formation using (+)-L-Tartaric acid . The ortho-substitution alters the crystal lattice energy compared to the para or unsubstituted analogs, often requiring specific solvent systems (typically Methanol).

Resolution Logic

The separation relies on the solubility difference between the

-amine- -tartrate and -amine- -tartrate salts.

Figure 2: Workflow for the optical resolution of the racemic amine using Tartaric Acid.

Resolution Protocol

• Salt Formation: Dissolve 1.0 mole of racemic amine and 1.0 mole of (+)-L-Tartaric acid in boiling Methanol.

• Crystallization: Allow the solution to cool slowly to room temperature. The less soluble diastereomeric salt (typically the S-amine salt with L-tartaric acid, though this must be empirically verified for the ortho derivative) will precipitate.[3]

• Recrystallization: Filter the crystals. Recrystallize from methanol to upgrade the diastereomeric excess (de) to >99%.

• Liberation: Dissolve the purified salt in water and treat with NaOH. Extract the optically pure amine with ether and distill.

• Recovery: The opposite enantiomer can be recovered from the mother liquor.

Pharmaceutical & Research Applications[1][2][3][4][10][12][13]

Chiral Auxiliary

Similar to

-methylbenzylamine, the 1-(2-methylphenyl)ethylamine scaffold is used to induce chirality in:

• Asymmetric Alkylations: Used as a chiral auxiliary in the alkylation of carboxylic acids.

• Chiral Resolution of Acids: The amine is used to resolve racemic acids (e.g., substituted mandelic acids or ibuprofen analogs) via salt formation.

Steric Control

The ortho-methyl group provides a "steric wall" that is absent in the para isomer. In metal-catalyzed asymmetric synthesis, this bulk can enhance enantioselectivity by restricting the rotational freedom of the substrate-catalyst complex.

Safety and Handling

• Hazards: The amine is corrosive and causes severe skin burns and eye damage (H314). It is harmful if swallowed (H302).

• Storage: Store under an inert atmosphere (Nitrogen or Argon) to prevent reaction with atmospheric

  (carbamate formation).

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a face shield when handling the neat liquid.

References

• Leuckart-Wallach Synthesis: Ingersoll, A. W., et al. "Extensions of the Leuckart Synthesis of Amines." Journal of the American Chemical Society, vol. 58, no. 7, 1936, pp. 1208–1211.

• General Resolution Protocol: Theilacker, W., & Winkler, H. G. "Resolution of racemic

  -phenylethylamine." Organic Syntheses, Coll. Vol. 2, p. 506 (1943).

• Properties of Methyl-substituted Phenethylamines: "1-(4-Methylphenyl)ethylamine Properties." PubChem, National Library of Medicine.

• Chiral Resolution Mechanisms: Kozma, D. "Optical Resolution via Diastereomeric Salt Formation." CRC Press, 2001. (General reference for Tartaric Acid resolution methodology).

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Steric hindrance properties of 2-methylphenyl amine derivatives

An In-Depth Technical Guide to the Steric Hindrance Properties of 2-Methylphenyl Amine Derivatives

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the steric hindrance properties of 2-methylphenyl amine (o-toluidine) derivatives. Intended for researchers, scientists, and professionals in drug development and materials science, this document delves into the fundamental principles, conformational analysis, reactivity implications, and practical applications stemming from the unique spatial arrangement of these molecules. We will move beyond simple definitions to explore the causality behind experimental observations and the strategic exploitation of steric effects in chemical synthesis and design.

The Foundational Principle: The Ortho-Methyl Group's Influence

Steric effects arise from the spatial arrangement of atoms and the repulsive forces between overlapping electron clouds when atoms are brought into close proximity.[1] In the case of 2-methylphenyl amine derivatives, the presence of a methyl group adjacent (in the ortho position) to the amino group is the defining structural feature. This arrangement creates significant steric hindrance , a phenomenon that impedes access to the nitrogen atom's lone pair of electrons and influences the overall molecular geometry.[1][2]

Unlike its meta and para isomers, where the methyl group is distant from the amine, the ortho substituent is in direct spatial conflict with the amino group and any substituents attached to it. This proximity has profound consequences for the molecule's conformation and reactivity. Computational studies have shown that electron-donating substituents like a methyl group at the ortho position increase the energy barrier for amine inversion and promote a non-planar configuration of the amino group with respect to the phenyl ring.[3] This is a direct result of steric repulsion, which outweighs the electronic effects that might otherwise favor planarity.[3][4]

Caption: Steric influence of the ortho-methyl group on the amine reaction center.

Conformational Analysis and Its Spectroscopic Signature

The steric clash between the ortho-methyl and amino groups forces a deviation from the idealized planar geometry often depicted in textbooks. The amino group in 2-methylaniline is non-planar, lying at a significant angle to the plane of the phenyl ring.[3] This puckering is a direct consequence of minimizing the steric strain.

This conformational preference can be probed and confirmed using various spectroscopic techniques.

• FTIR Spectroscopy : The N-H stretching frequencies in the infrared spectrum of 2-methylaniline are subtly different from those of aniline or 4-methylaniline. These shifts can be correlated with changes in hybridization and hydrogen bonding environments caused by the altered geometry.[5]

• NMR Spectroscopy : ¹H and ¹³C NMR spectroscopy provides detailed information about the electronic environment of each atom. The chemical shifts of the amino protons and the aromatic protons proximal to the amine group are particularly sensitive to the conformational changes induced by the ortho-methyl group.[6]

• X-ray Crystallography : For solid-state derivatives, single-crystal X-ray diffraction provides definitive proof of the molecular structure, including precise bond angles and dihedral angles that quantify the non-planar nature of the amino group and its spatial relationship with the ortho-substituent.[7][8]

The Impact on Chemical Reactivity and Basicity

The steric shielding of the nitrogen lone pair is the primary determinant of the altered reactivity profile of 2-methylphenyl amine derivatives compared to their unhindered counterparts.

Basicity (pKa)

The methyl group is electronically an electron-donating group, which should increase the electron density on the nitrogen and thus increase its basicity.[9] However, the steric hindrance created by the ortho-methyl group can interfere with the solvation of the corresponding ammonium cation (the conjugate acid). This poor solvation destabilizes the cation, making the parent amine less basic than might be predicted from electronic effects alone. For instance, the pKa of 2-methylaniline (4.44) is slightly lower than that of 4-methylaniline (5.08) and even aniline (4.6), demonstrating that the steric effect on solvation can override the inductive electron-donating effect.[9]

Nucleophilicity and Reaction Rates

Steric hindrance directly reduces the rate of reactions where the amine acts as a nucleophile. The bulky ortho-substituent physically blocks the path of electrophiles approaching the nitrogen atom.[1]

This is clearly observed in S_N2 reactions. For example, in the anilino-debromination of phenacyl bromide, o-toluidine reacts more slowly than aniline, whereas p-toluidine reacts more quickly.[4] This demonstrates a classic case where the primary steric effect of the ortho-group outweighs its favorable electronic effect.[4]

Compound	Relative Reaction Rate (Illustrative)	Key Influencing Factor
4-Methylaniline	Faster than aniline	Dominant electron-donating effect increases nucleophilicity.
Aniline	Baseline	Reference for comparison.
2-Methylaniline	Slower than aniline	Dominant steric hindrance impedes access to the nitrogen.[4]

Electrophilic Aromatic Substitution

While the amino group is a powerful activating, ortho-, para-director for electrophilic aromatic substitution, its high reactivity can be problematic, often leading to polysubstitution.[10] In 2-methylaniline, the ortho-methyl group and the amino group work together to direct incoming electrophiles. However, the position between these two groups is highly hindered, making substitution at the 6-position less likely. The primary sites for substitution are the positions para and ortho to the strongly activating amino group that are not blocked.

A common and essential strategy to control these reactions is to first convert the amine to an amide (e.g., an acetanilide).[10] This has two benefits:

• The amido group is less activating than the amino group, preventing polysubstitution.

• The bulk of the acetyl group further enhances the steric hindrance, providing greater control over the regioselectivity of the substitution.[10]

Caption: Workflow for regioselective substitution using an amide protecting group.[10]

Quantifying Steric Hindrance

Several parameters have been developed to provide a quantitative measure of steric effects, allowing for more predictive models in reaction design.

• Taft Steric Parameter (Es) : Derived from the rates of acid-catalyzed ester hydrolysis, Es values provide an empirical measure of the steric bulk of a substituent.[11]

• Charton's Steric Parameter (v) : This parameter is calculated from the van der Waals radii of the substituent, offering a more direct geometric measure of size, independent of reaction kinetics.[11]

• Percent Buried Volume (%VBur) : A more modern approach, often used in organometallic chemistry and catalysis, calculates the percentage of the volume around a central atom (like nitrogen) that is occupied by a given substituent or ligand.[12][13] This method provides an excellent quantitative descriptor for the steric environment.

Applications in Research and Development

The steric properties of 2-methylphenyl amine derivatives are not merely a chemical curiosity; they are strategically employed in various fields.

• Catalysis : In the design of ligands for transition metal catalysts, bulky groups like 2-methylphenyl derivatives are used to control the coordination number and geometry of the metal center. This steric tuning can enhance catalyst stability and, more importantly, control selectivity (e.g., regioselectivity or enantioselectivity) by creating specific pockets or channels for substrate binding.[14]

• Drug Development : The 2-phenethylamine scaffold, of which these molecules are a subset, is prevalent in medicinal chemistry.[15] Introducing a sterically hindering group like an ortho-methyl can lock the molecule into a specific conformation that enhances binding to a biological target. It can also serve as a "steric shield," preventing metabolic enzymes from accessing and degrading a nearby functional group, thereby improving the drug's pharmacokinetic profile.

• Materials Science : In polymer chemistry, copolymerizing aniline with 2-methylaniline can improve the resulting polymer's solubility and processability.[16] The steric bulk of the methyl group disrupts the close packing of polymer chains, reducing intermolecular forces and allowing solvents to penetrate more easily.

Experimental Protocols

Trustworthy and reproducible science relies on well-documented methodologies. The following protocols provide a framework for the synthesis and characterization of these derivatives.

Protocol 1: Synthesis of N-(2-methylphenyl)acetamide (Amide Protection)

This protocol is a foundational step for controlling subsequent electrophilic substitution reactions.[10]

• Setup : In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-methylaniline (10.7 g, 0.1 mol).

• Reagent Addition : Add 50 mL of a suitable solvent like dichloromethane, followed by the slow, dropwise addition of acetic anhydride (11.2 g, 0.11 mol) while stirring in an ice bath to control the exothermic reaction. A small amount of a base like pyridine can be added to scavenge the acetic acid byproduct.

• Reaction : Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. Monitor the reaction completion using Thin Layer Chromatography (TLC).

• Workup : Pour the reaction mixture into 100 mL of cold water. If an organic solvent was used, separate the organic layer, wash it with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification : Remove the solvent under reduced pressure. The resulting crude solid can be purified by recrystallization from an ethanol/water mixture to yield pure N-(2-methylphenyl)acetamide.

Protocol 2: Spectroscopic Characterization (FTIR & ¹H NMR)

This protocol outlines the standard procedures for confirming the structure of the synthesized product.[6]

FTIR Spectroscopy (Liquid Film or KBr Pellet):

• Prepare the sample: For a liquid, place a drop between two salt plates (KBr or NaCl). For a solid, mix a small amount with KBr powder and press into a pellet.

• Acquire a background spectrum of the empty spectrometer.

• Place the sample in the spectrometer and record the infrared spectrum from approximately 4000 to 400 cm⁻¹.

• Expected Peaks for N-(2-methylphenyl)acetamide : Look for a strong C=O stretch (amide I band) around 1660 cm⁻¹, an N-H bend (amide II band) around 1530 cm⁻¹, and an N-H stretch around 3280 cm⁻¹.

¹H NMR Spectroscopy:

• Dissolve 10-20 mg of the purified product in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Acquire the ¹H NMR spectrum.

• Expected Signals for N-(2-methylphenyl)acetamide :

  • A singlet for the methyl group on the ring (~2.2 ppm).

  • A singlet for the acetyl methyl group (~2.1 ppm).

  • A broad singlet for the N-H proton (~7.3 ppm, can vary and may exchange with D₂O).

  • A series of multiplets in the aromatic region (~7.0-7.5 ppm) for the four protons on the phenyl ring.

References

• A New Measurement of Amine Steric Hindrance – N Exposure. (n.d.). OSTI.GOV. Retrieved February 13, 2024, from [Link]

• Bernstein, E. R., et al. (n.d.). Potential energy surfaces of substituted anilines: Conformational energies, deuteration effects, internal rotation, and torsional motion. Bernstein Group. Retrieved February 13, 2024, from [Link]

• G, S., & S, A. (2014). Investigation of amine inversion dynamics in ortho and meta substituted anilines by G3XMP2 theory. Der Pharma Chemica, 6(1), 227-236.

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. (2024). Chemical Science. Retrieved February 13, 2024, from [Link]

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. (2024). Royal Society of Chemistry. Retrieved February 13, 2024, from [Link]

• Synthesis method of 2-methyl-3-trifluoromethylaniline. (2018). Google Patents.

• Synthesis of 2-Bromo-4-Methyl-aniline from 4-Methylaniline: A Comprehensive Study. (2024, February 5). LinkedIn. Retrieved February 13, 2024, from [Link]

• Poater, A., et al. (2024). Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. Chemical Science. PMC. Retrieved February 13, 2024, from [Link]

• El-Sonbati, A., et al. (2014). Synthesis and Characterization of Copolymers of 2- methyl aniline with aniline and 2-aminobenzoic acid Capacity. Research and Reviews: Journal of Chemistry. Retrieved February 13, 2024, from [Link]

• Avci, D., & Atac, A. (2007). Theoretical And Experimental Vibrational Spectroscopic Studies on Aniline and 2-Methylaniline. ResearchGate. Retrieved February 13, 2024, from [Link]

• Alberto, M. E., et al. (2015). Structure and spectroscopic properties of N,S-coordinating 2-methylsulfanyl-N-[(1H-pyrrol-2-yl)methylidene]aniline methanol monosolvate. Acta Crystallographica Section E. PMC. Retrieved February 13, 2024, from [Link]

• El-Gogary, T. M., et al. (2007). Spectroscopic studies of molecular interactions involving 2,6-diethylaniline and N-ethylaniline donors and iodine as an electron acceptor in different solvents. Semantic Scholar. Retrieved February 13, 2024, from [Link]

• McMurry, J. (2024, September 30). 24.8: Reactions of Arylamines. Chemistry LibreTexts. Retrieved February 13, 2024, from [Link]

• Pham, T. L. H., & Le, T. N. (2023). Reactions of Methyl Radicals with Aniline Acting as Hydrogen Donors and as Methyl Radical Acceptors. ACS Omega. PMC. Retrieved February 13, 2024, from [Link]

• González-Gómez, J. C., & Gante, J. (2021). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules. PMC. Retrieved February 13, 2024, from [Link]

• Steric effects. (n.d.). In Wikipedia. Retrieved February 13, 2024, from [Link]

• The effect of steric hindrance in amines, and sterically destabilized twisted amides. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Němec, V., et al. (2025). The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. Dalton Transactions. PubMed. Retrieved February 13, 2024, from [Link]

• NATURE AND COMPOSITION OF ORTHO-EFFECT. (n.d.). Indian Journal of Chemistry. Retrieved February 13, 2024, from [Link]

• Relative reactivity and kinetic pattern of aniline and N-methylaniline as nucleophiles in aromatic substitution (SNAr) reactions. (2025, August 7). ResearchGate. Retrieved February 13, 2024, from [Link]

• The Nature of the Reaction of 2-Methylpyridine with Aniline and N-Methylaniline. (n.d.). The Journal of Organic Chemistry. ACS Publications. Retrieved February 13, 2024, from [Link]

• Steric hindrance – Knowledge and References. (n.d.). Taylor & Francis Online. Retrieved February 13, 2024, from [Link]

• Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement. (n.d.). Organic & Biomolecular Chemistry. RSC Publishing. Retrieved February 13, 2024, from [Link]

• Sato, K., et al. (2015). Crystal structure of tris[4-(3,4-dimethoxythiophen-2-yl)phenyl]amine. Acta Crystallographica Section E. PMC. Retrieved February 13, 2024, from [Link]

• Shozi, M. L., Zulu, X., & Friedrich, H. B. (2022). Synthesis and characterization of amine-functionalized supported phosphine catalysts and their application in ethylene oligomerization. South African Journal of Chemistry.

• Effect of ortho-substituents on methanesulfonic acid derivative of substituted aniline. (n.d.). J-STAGE. Retrieved February 13, 2024, from [Link]

• Anti-inflammatory hybrids of secondary amines and amide-sulfamide derivatives. (n.d.). National Institutes of Health. Retrieved February 13, 2024, from [Link]

• Al-Majid, A. M., et al. (2020). Synthesis, X-ray crystallography and antimicrobial activity of 2-cyanoguanidinophenytoin. Scientific Reports. PMC. Retrieved February 13, 2024, from [Link]

• Loidl, J., et al. (1983). Microbial mineralization of ring-substituted anilines through an ortho-cleavage pathway. Applied and Environmental Microbiology. Retrieved February 13, 2024, from [Link]

• Chan, Y., et al. (2013). Synthesis, Spectral Characterization and Crystal Structure of 2-((3-Aminophenyl)(phenyl)methylene) hydrazinecarboxamide. Scientific Research Publishing. Retrieved February 13, 2024, from [Link]

• Recent Advances and Outlook for the Isosteric Replacement of Anilines. (2020, February 21). ACS Publications. Retrieved February 13, 2024, from [Link]

• Discovery of 2-aminopyrimidines as potent agonists for the bitter taste receptor TAS2R14. (n.d.). PubMed. Retrieved February 13, 2024, from [Link]

• Thakar, A. S., et al. (2015). Isolation, characterization and x-ray structure determination of the schiff base ligand. SciELO South Africa. Retrieved February 13, 2024, from [Link]

• Research could enable assembly line synthesis of prevalent amine-containing drugs. (2022, April 15). University of Illinois Urbana-Champaign. Retrieved February 13, 2024, from [Link]

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• Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. (n.d.). MDPI. Retrieved February 13, 2024, from [Link]

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Protocols & Analytical Methods

Application Note & Protocol: N-Alkylation of 1-(2-Methylphenyl)ethanamine via Reductive Amination

Abstract

This document provides a comprehensive guide for the N-alkylation of 1-(2-methylphenyl)ethanamine, a sterically hindered primary amine. Direct alkylation of amines with agents like alkyl halides is often problematic, leading to mixtures of primary, secondary, and tertiary amines, which are challenging to separate.[1][2][3] Reductive amination presents a superior, controlled, one-pot method to synthesize secondary amines by reacting a primary amine with a carbonyl compound to form an imine intermediate, which is then reduced in situ.[1][4] This application note focuses on the use of sodium triacetoxyborohydride [NaBH(OAc)₃] as a mild and selective reducing agent, which is particularly effective for this transformation.[5][6][7] We will delve into the mechanistic rationale, provide a detailed, step-by-step protocol for the N-ethylation of 1-(2-methylphenyl)ethanamine as a representative example, and include guidelines for product characterization and troubleshooting.

Introduction: The Challenge of Selective N-Alkylation

The synthesis of secondary amines is a cornerstone of medicinal chemistry and drug development, as the N-alkyl group significantly influences a molecule's pharmacological properties. 1-(2-Methylphenyl)ethanamine is a valuable building block, but the steric hindrance imposed by the ortho-methyl group on the phenyl ring presents a challenge for traditional N-alkylation methods.

Direct alkylation with alkyl halides is often non-selective due to the fact that the product secondary amine is also nucleophilic and can compete with the starting primary amine for the alkylating agent, leading to over-alkylation and the formation of tertiary amines and even quaternary ammonium salts.[2][3] This results in complex product mixtures that necessitate difficult and often inefficient purification by chromatography or distillation.[8][9]

Reductive amination circumvents these issues by providing a more controlled, sequential reaction pathway.[1][4] The reaction proceeds in two main steps:

• Imine Formation: The primary amine reacts with an aldehyde or ketone to form an imine (or the corresponding protonated iminium ion).

• Reduction: A selective reducing agent reduces the C=N double bond of the imine to a C-N single bond, yielding the desired secondary amine.

The choice of reducing agent is critical. While reagents like sodium borohydride (NaBH₄) can be used, they can also reduce the starting carbonyl compound, leading to side products and lower yields.[1][10] Sodium triacetoxyborohydride [NaBH(OAc)₃, or STAB] is a milder and more selective reagent.[7] It is particularly effective because the rate of reduction for iminium ions is much faster than for ketones or aldehydes, allowing the reaction to be performed as a one-pot procedure where all reagents are mixed together.[7] The acetoxy groups on the boron atom moderate its reducing power through steric and electronic effects.[7]

Recommended Protocol: N-Ethylation via Reductive Amination

This section details a reliable protocol for the N-ethylation of 1-(2-methylphenyl)ethanamine using acetaldehyde and sodium triacetoxyborohydride.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Stoichiometric Ratio
1-(2-Methylphenyl)ethanamine	C₉H₁₃N	135.21	1.00 g	7.40	1.0
Acetaldehyde	C₂H₄O	44.05	0.36 g (0.46 mL)	8.14	1.1
Sodium Triacetoxyborohydride	C₆H₁₀BNaO₆	211.94	1.88 g	8.88	1.2
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	20 mL	-	-
Saturated Sodium Bicarbonate	NaHCO₃ (aq)	-	~30 mL	-	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	~50 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	-

Equipment

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon inlet

• Septa and needles

• Glass funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Experimental Workflow Diagram

Caption: Experimental workflow for N-alkylation.

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(2-methylphenyl)ethanamine (1.00 g, 7.40 mmol).

• Dissolve the amine in 1,2-dichloroethane (DCE, 20 mL).

• Add acetaldehyde (0.46 mL, 8.14 mmol, 1.1 equiv) to the solution.

  • Scientist's Note: A slight excess of the carbonyl compound helps to drive the imine formation to completion.

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the imine intermediate.

• Reduction: Carefully add sodium triacetoxyborohydride (1.88 g, 8.88 mmol, 1.2 equiv) to the reaction mixture in portions over 5-10 minutes.

  • Scientist's Note: The reaction is typically carried out in an aprotic solvent like DCE, THF, or acetonitrile.[5] Portion-wise addition of the hydride reagent helps to control any potential exotherm, although the reaction is generally mild.

• Allow the reaction to stir at room temperature overnight (12-16 hours) under a nitrogen atmosphere. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or GC/MS.

• Work-up: Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (~30 mL). Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM, 2 x 25 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure N-ethyl-1-(2-methylphenyl)ethanamine.

  • Pro-Tip: To minimize streaking of amines on a silica gel column, the eluent can be doped with a small amount of triethylamine (~0.5-1%). Alternatively, basic alumina can be used as the stationary phase.[11]

Mechanism and Rationale

The success of this protocol hinges on the chemoselectivity of the reducing agent.

Caption: Simplified reaction mechanism.

Initially, the primary amine attacks the carbonyl carbon of acetaldehyde. Following proton transfer and dehydration, an imine intermediate is formed. In the slightly acidic conditions that can be generated by the reagents, this imine exists in equilibrium with its protonated form, the more electrophilic iminium ion. Sodium triacetoxyborohydride then selectively delivers a hydride to the iminium carbon, reducing the C=N bond to furnish the final secondary amine product.[6][7] This selectivity prevents the reduction of the unreacted acetaldehyde.[6]

Characterization of N-Ethyl-1-(2-methylphenyl)ethanamine

To confirm the identity and purity of the product, standard analytical techniques should be employed.

• ¹H NMR (Proton NMR): The proton NMR spectrum is the most informative. Key expected signals would include:

  • A triplet corresponding to the methyl protons of the new ethyl group (~1.1 ppm).

  • A quartet corresponding to the methylene protons of the new ethyl group (~2.6 ppm).

  • A singlet for the methyl group on the phenyl ring (~2.3 ppm).

  • A multiplet for the methine proton (CH-N).

  • A broad singlet for the N-H proton.

  • Aromatic protons in the range of ~7.1-7.2 ppm.

• ¹³C NMR (Carbon NMR): Will show the appearance of two new aliphatic carbon signals for the ethyl group, in addition to the signals from the original backbone.

• Mass Spectrometry (MS): Electron Impact (EI) or Electrospray Ionization (ESI) will confirm the molecular weight of the product (C₁₁H₁₇N, M.W. = 163.26 g/mol ). The mass spectrum should show a clear molecular ion peak ([M]⁺ or [M+H]⁺).

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Conversion / No Reaction	Incomplete imine formation; Deactivated reducing agent.	Ensure reagents are dry. Allow more time for imine formation before adding the hydride. Use fresh NaBH(OAc)₃.
Starting Amine Remains	Steric hindrance slowing the reaction.	Increase reaction time or gently warm the reaction (e.g., to 40-50 °C). Ensure 1.1-1.2 equivalents of the aldehyde are used.
Side product from aldehyde reduction	Reducing agent is too strong or reaction conditions are incorrect.	Confirm you are using NaBH(OAc)₃ and not NaBH₄. NaBH(OAc)₃ is specifically chosen to avoid this.[6]
Formation of Tertiary Amine	This is highly unlikely with reductive amination but could indicate a different reaction pathway is occurring.	Verify the purity of the starting amine. Reductive amination is highly selective for mono-alkylation.[1]
Difficult Purification	Product streaking on silica gel.	Use a mobile phase containing ~1% triethylamine or switch to a basic alumina column for chromatography.[11]

Conclusion

Reductive amination using sodium triacetoxyborohydride is a highly efficient and selective method for the N-alkylation of sterically hindered primary amines like 1-(2-methylphenyl)ethanamine. This protocol provides a robust and scalable alternative to direct alkylation, consistently delivering the desired mono-alkylated product in high yield while avoiding the formation of complex mixtures. The mild reaction conditions tolerate a wide variety of functional groups, making it a valuable tool for researchers in synthetic and medicinal chemistry.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201-216). American Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. [Link]

• The Puzzler. (n.d.). Reductive Amination - Common Conditions. [Link]

• Ashenhurst, J. (2017, September 1). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. [Link]

• Jha, S. C., & Ma, D. (2005). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 9(5), 625–628. [Link]

• Afanasyev, N. Z., et al. (2015). The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications, 51(96), 17161-17164. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2025, August 6). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• University of Calgary. (n.d.). Alkylation of Amines. Department of Chemistry. [Link]

• Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2015, March 17). 20.05.1: Alkylation of Amines by Alkyl Halides. [Link]

• Reddit. (2024, March 12). Amine workup. r/Chempros. [Link]

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• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. reddit.com [reddit.com]

Application Notes and Protocols for the Storage and Handling of Secondary Allylamines

Abstract

Secondary allylamines are a pivotal class of unsaturated amines utilized extensively in pharmaceutical synthesis, polymer science, and agrochemical development. Their unique chemical structure, featuring a reactive allyl group and a secondary amine, makes them valuable synthetic intermediates. However, these same structural features contribute to a significant hazard profile, including high flammability, acute toxicity, and chemical reactivity. These application notes provide a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on the safe and effective storage and handling protocols for secondary allylamines, ensuring both personnel safety and compound integrity.

Introduction: The Double-Edged Sword of Reactivity

Secondary allylamines, such as diallylamine, are characterized by a nitrogen atom bonded to two allyl groups and one hydrogen atom. This structure is central to their synthetic utility and, concurrently, their inherent risks. The allylic C-H bonds are susceptible to activation, and the amine itself can participate in numerous reactions, making these compounds versatile building blocks.[1] They are precursors to important pharmaceuticals, including antifungal agents like terbinafine, which function by inhibiting squalene epoxidase in fungal cell membranes.[2]

However, the high reactivity, volatility, and toxicity necessitate stringent safety protocols. Incidents involving allylamines can have severe consequences, ranging from acute health effects to fire and explosions.[3][4] Therefore, a foundational understanding of their chemical properties is not merely academic; it is a prerequisite for safe laboratory practice. This guide moves beyond a simple checklist to explain the causality behind each recommendation, empowering researchers to make informed safety decisions.

Hazard Profile and Chemical Characteristics

A thorough risk assessment begins with understanding the intrinsic properties of the substance. Secondary allylamines share many characteristics with the parent compound, allylamine.

2.1. Principal Hazards

• High Flammability: With low flash points (allylamine's is -29°C), these compounds can be ignited at ambient temperatures.[5] Their vapors are heavier than air and can travel considerable distances to an ignition source, creating a flashback hazard.[4][6] Vapors can also form explosive mixtures with air.[3][6]

• Acute Toxicity: Secondary allylamines are toxic via inhalation, dermal contact, and ingestion.[6][7] Exposure can cause severe irritation and chemical burns to the skin, eyes, and respiratory tract.[3][4] Systemic effects may include cardiovascular and nervous system damage, with some symptoms potentially being delayed.[4][8]

• Corrosivity: As amines, they are basic and can cause severe burns.[4][7] They are also corrosive to certain metals.[4]

• Reactivity: They can react violently with strong oxidizing agents, acids, and chlorine.[3][4] Exposure to heat, light, or oxygen can lead to degradation and the formation of hazardous byproducts.[2]

2.2. Physicochemical Data Summary

The following table summarizes key data for allylamine, which serves as a conservative proxy for understanding the hazards of secondary allylamines. Always consult the specific Safety Data Sheet (SDS) for the particular secondary allylamine being used.

Property	Value (for Allylamine)	Significance for Handling and Storage
Molecular Formula	C₃H₇N	Low molecular weight contributes to high volatility.
Boiling Point	52-53 °C	Highly volatile; readily forms inhalable vapors at room temperature.[5]
Flash Point	-29 °C (closed cup)	Extremely flammable; requires strict control of ignition sources.[4]
Vapor Pressure	242 mm Hg at 25 °C	High vapor pressure indicates a significant inhalation hazard.[9]
Vapor Density	2.0 (Air = 1)	Vapors are heavier than air and can accumulate in low-lying areas.[4]
Explosive Limits	2.2% - 22%	Forms explosive mixtures with air over a wide concentration range.[5]
Water Solubility	Miscible	Spills can contaminate water sources; water-based fire extinguishers may be less effective.[4][5]

Long-Term and Short-Term Storage Protocols

The primary objectives of proper storage are to prevent accidental ignition, minimize exposure to personnel, and maintain the chemical integrity of the substance.[2]

3.1. Container and Environment

• Primary Container: Use only manufacturer-provided containers or those made of compatible materials (e.g., specific types of glass or polyethylene).[10] Ensure containers are clearly labeled, free from leaks, and have tightly sealing caps.[10][11]

• Storage Location: Store in a dedicated, approved flammable liquids storage cabinet.[12] The area must be cool, dry, and exceptionally well-ventilated.[6][13] It should be protected from sunlight and direct heat sources.[6]

• Segregation: This is a critical, non-negotiable requirement. Store secondary allylamines separately from all incompatible materials, particularly:

  • Strong acids

  • Oxidizing agents (e.g., peroxides, nitrates)

  • Chlorine[12]

  • Copper and its alloys (brass)[3][14]

• Temperature: Store in a cool environment as recommended by the SDS, typically in a "flammables area."[5][12] Avoid freezing, as the melting point is very low (-88°C for allylamine).[5]

3.2. Inert Atmosphere Considerations

Given their reactivity and sensitivity to air, long-term storage or storage of high-purity grades may necessitate an inert atmosphere.[5] After dispensing from a container, backfilling the headspace with an inert gas like nitrogen or argon can prevent degradation and maintain purity.[2]

Safe Handling and Experimental Protocols

Safe handling is predicated on a multi-layered approach combining engineering controls, personal protective equipment, and stringent procedural discipline.

4.1. Engineering Controls: The First Line of Defense

• Ventilation: All manipulations of secondary allylamines MUST be performed inside a certified chemical fume hood to control vapor exposure.[6]

• Ignition Source Control: Prohibit all ignition sources—open flames, sparks, and hot surfaces—from the handling area.[4][6] Use only explosion-proof electrical equipment (stirrers, heaters, lighting).[6][13]

• Static Discharge Prevention: Ground and bond all metal containers and receiving equipment during transfers to prevent static electricity buildup, which can ignite flammable vapors.[6][12] Use non-sparking tools for opening or manipulating containers.[6][13]

4.2. Personal Protective Equipment (PPE): The Essential Barrier

A standard laboratory uniform of long pants and closed-toe shoes is mandatory.[15][16] The following task-specific PPE is also required.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage/Transport	Safety glasses with side shields	Chemical-resistant gloves (e.g., Nitrile for incidental contact)	Lab coat	Not typically required if container is sealed
Small-Scale Transfers (<100 mL in fume hood)	Chemical splash goggles	Double-gloving with nitrile or neoprene gloves. Check manufacturer's resistance guide.[17]	Flame-resistant (FR) lab coat	Not required if fume hood is operating correctly
Large-Scale Transfers (>100 mL) or potential for splashing	Face shield worn over chemical splash goggles[16][17]	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber, Viton®). Consult resistance charts.	FR lab coat and a chemical-resistant apron	May be required. Conduct a risk assessment.[17][18]
Spill Cleanup	Face shield worn over chemical splash goggles	Heavy-duty chemical-resistant gloves	Chemical-resistant suit or coveralls	Air-purifying respirator with organic vapor cartridges or SCBA for large spills.[19]

4.3. Protocol: General Procedure for Laboratory Use

• Preparation:

  • Don all required PPE as determined by your risk assessment.[16]

  • Verify that the chemical fume hood is operational (check airflow monitor).

  • Assemble and ground all necessary apparatus (glassware, transfer lines, receiving vessel) inside the fume hood.

  • Ensure an appropriate fire extinguisher (dry chemical or CO₂) and spill kit are immediately accessible.[14]

• Dispensing:

  • Retrieve the secondary allylamine container from its storage location.

  • Inside the fume hood, slowly open the container using non-sparking tools.

  • Perform the transfer of the liquid carefully to minimize splashing. For transfers between metal containers, ensure they are bonded and grounded.[6]

  • Once the transfer is complete, securely close the primary container.

• Post-Handling:

  • Wipe the exterior of the container with a damp cloth to remove any residue before returning it to storage.

  • Decontaminate any non-disposable equipment used.

  • Wipe down the work surface inside the fume hood.

  • Carefully doff PPE, removing gloves last.

  • Wash hands thoroughly with soap and water.[6][10][20] Do not eat, drink, or smoke in the work area.[4][6]

Emergency Procedures: Preparedness and Response

Rapid and correct response to an emergency can significantly mitigate harm.

5.1. Spill Response

• Minor Spill (inside a fume hood):

  • Alert personnel in the immediate area.

  • Use an inert absorbent material such as sand, diatomaceous earth, or a commercial sorbent to contain the spill.[6] Do NOT use combustible materials like paper towels.

  • Using non-sparking tools, collect the absorbed material into a designated, labeled container for hazardous waste disposal.[3][13]

  • Wipe the area with a suitable solvent and then soap and water.

• Major Spill (outside a fume hood):

  • EVACUATE the laboratory immediately.[4]

  • Alert others and activate the fire alarm if necessary.

  • Shut down all ignition sources if it is safe to do so.

  • Contact your institution's Emergency Response Team or local fire department. Do not attempt to clean up a large spill without specialized training and equipment, including a self-contained breathing apparatus (SCBA).[4]

5.2. First Aid Measures

Immediate action is crucial.[4]

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3][13]

• Skin Contact: Immediately remove all contaminated clothing.[13][20] Flush the affected skin with copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open.[3][20] Remove contact lenses if possible. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical attention.[4][6]

Waste Disposal Protocols

Chemical waste from secondary allylamines is classified as hazardous waste and must be handled accordingly.

• Segregation: Never mix allylamine waste with incompatible waste streams (e.g., acidic waste).[21] Keep halogenated and non-halogenated solvent waste separate where possible.[21]

• Containment: Collect all liquid waste, including the first rinse of contaminated glassware, in a designated, properly labeled, and leak-proof hazardous waste container.[21][22] Solid waste (contaminated gloves, absorbent material) should be collected in a separate, sealed, and labeled container.[10][21]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name(s) of the contents, and the associated hazards (e.g., "Flammable," "Toxic").

• Disposal: Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste.[11] Arrange for pickup by your institution's environmental health and safety (EHS) department or a licensed disposal company.

References

• Safety Data Sheet: allylamine. (2020). Chemos GmbH & Co. KG. [Link]

• Allylamine | C3H7N. PubChem, National Institutes of Health. [Link]

• Allylamine Acute Exposure Guideline Levels. (2007). National Center for Biotechnology Information, NIH. [Link]

• Safety Data Sheet: Poly(allylamine) solution. Carl ROTH. [Link]

• Allylamine Impurities and Related Compound. Veeprho. [Link]

• ICSC 0823 - ALLYLAMINE. International Labour Organization and World Health Organization. [Link]

• Selective C–H Activation of Unprotected Allylamines by Control of Catalyst Speciation. (2022). ChemRxiv. [Link]

• Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). [Link]

• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. (2009). Lab Manager. [Link]

• Allylamine Chemical Storage Specifications - C3H7N. US Hazmat Rentals. [Link]

• Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara. [Link]

• Personal Protective Equipment. The University of British Columbia. [Link]

• Personal Protective Equipment Requirements for Laboratories. University of Washington Environmental Health & Safety. [Link]

• WASTE MANAGEMENT. (2021). The University of Edinburgh. [Link]

• SOP for Disposal of Contaminated Material. Pharmaguideline. [Link]

• Laboratory waste. (2025). Karolinska Institutet. [Link]

• A safety and chemical disposal guideline for Minilab users. (2020). German Institute for Medical Mission (Difäm). [Link]

• Laboratory Waste Disposal Guidelines. King Saud University. [Link]

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• 5. Allylamine CAS#: 107-11-9 [m.chemicalbook.com]
• 6. chemos.de [chemos.de]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
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• 9. Allylamine | C3H7N | CID 7853 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 17. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 18. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 19. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
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• 21. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]
• 22. Laboratory waste | Staff Portal [staff.ki.se]

Technical Notes & Optimization

Purification techniques for 1-(2-Methylphenyl)ethylamine

Technical Support Center: Purification & Troubleshooting Guide for 1-(2-Methylphenyl)ethylamine

Introduction: The Molecule & The Challenge

1-(2-Methylphenyl)ethylamine (also known as o-Tolylethylamine) is a chiral building block critical for asymmetric synthesis and pharmaceutical development. Its purity—both chemical and enantiomeric—is non-negotiable.

As an Application Scientist, I often see researchers struggle not with the synthesis of this amine, but with its isolation. The ortho-methyl group introduces steric hindrance that affects crystallization kinetics and boiling points compared to its para or unsubstituted analogs. This guide synthesizes field-proven techniques to navigate these challenges.

Module 1: Chemical Purity (The Foundation)

Before attempting enantiomeric resolution, you must ensure high chemical purity (>98%). Impurities like unreacted 2-methylacetophenone or secondary amine dimers will interfere with crystallization.

Q: My crude amine is dark/yellow. How do I efficiently remove non-basic impurities?

A: Use a chemically active Acid-Base Extraction. This is more effective than simple solvent washing because it leverages the basicity of the amine to separate it from neutral organic byproducts (like the starting ketone).

Protocol: Acid-Base "Cleanup" Cycle

• Dissolution: Dissolve crude oil in MTBE (Methyl tert-butyl ether) or Dichloromethane (DCM) .

• Acidification: Extract with 1M HCl (aq). The amine moves to the aqueous layer as the hydrochloride salt (

  ). Neutral impurities (ketones, alcohols) remain in the organic layer.

• Wash: Wash the aqueous acidic layer twice with fresh DCM to remove trapped organics.

• Basification: Cool the aqueous layer to 0-5°C. Slowly add 10M NaOH until pH > 12. The amine separates as a free base oil.

• Extraction: Extract the turbid aqueous mixture with DCM (3x).

• Drying: Dry combined organics over

  and concentrate.

Q: The boiling point is reported as ~208°C. Can I distill this at atmospheric pressure?

A: No. Distilling amines at >200°C often leads to oxidation and thermal degradation (browning). You must use Vacuum Distillation .

Recommended Distillation Parameters:

Parameter	Value	Notes
Pressure	10 – 15 mmHg	High vacuum is essential.
Vapor Temp	85 – 95 °C	Ortho-substitution may slightly elevate BP vs. unsubstituted analogs.
Bath Temp	110 – 120 °C	Keep moderate to prevent charring.
Condenser	20 °C	Cool water is sufficient; avoid freezing the line.

Scientist's Note: If the distillate is still colored, pack the column with copper turnings or steel wool to increase surface area and trap heavy oligomers.

Module 2: Enantiomeric Purity (The Resolution)

This is the most critical step. The goal is to separate the (R) and (S) enantiomers using a chiral acid.[1]

Q: Which resolving agent works best for the ortho-isomer?

A: L-(+)-Tartaric Acid is the gold standard for 1-phenylethylamine derivatives. While Mandelic acid is an alternative, Tartaric acid generally forms more crystalline diastereomeric salts with ortho-substituted amines due to its C2 symmetry and multiple hydrogen-bonding sites.

Q: I'm getting low yields with the standard 1:1 stoichiometry. Why?

A: The "Pope-Peachey" method (0.5 equivalents of resolving agent) often works better for hindered amines. By using only 0.5 eq of Tartaric acid (with 0.5 eq of an achiral acid like HCl or Acetic acid, or just leaving the other enantiomer as free base), you force the formation of the less soluble diastereomeric salt while leaving the more soluble enantiomer in solution.

Visualizing the Resolution Logic

Figure 1: The "Pope-Peachey" resolution workflow using 0.5 equivalents of resolving agent to maximize efficiency.

Q: The salt isn't crystallizing. It's oiling out. What do I do?

A: "Oiling out" indicates the solution is too concentrated or the solvent polarity is incorrect.

• Reheat the mixture until clear.

• Add Seed Crystals: If you have any solid from a previous batch, add a speck at 40°C.

• Slow Down: Wrap the flask in a towel to cool it very slowly. Rapid cooling traps impurities that prevent crystal lattice formation.

• Solvent Switch: If using pure Methanol, try 95% Ethanol or add a small amount of Isopropanol (IPA) to reduce solubility.

Module 3: Analytical Troubleshooting

You cannot improve what you cannot measure. Polarimetry (

) is unreliable for checking high purity (>95% ee). You need Chiral HPLC.[2]

Q: What is the best HPLC method for this amine?

A: Polysaccharide-based columns are most effective. The ortho-methyl group provides a good "handle" for chiral recognition on these stationary phases.

Recommended HPLC Conditions:

Component	Condition	Mechanism
Column	Chiralcel OD-H or AD-H	Cellulose/Amylose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	Hexane : IPA (90 : 10)	Normal phase mode.
Additive	0.1% Diethylamine (DEA)	CRITICAL: Suppresses peak tailing by masking silanols.
Flow Rate	0.5 - 1.0 mL/min	Lower flow often improves resolution ( ).
Detection	UV @ 254 nm	Aromatic ring absorption.

Troubleshooting Table:

Symptom	Probable Cause	Solution
Broad/Tailing Peaks	Missing basic additive.	Add 0.1% DEA or TEA to the mobile phase.
Split Peaks	Sample solvent mismatch.	Dissolve sample in Mobile Phase (Hexane/IPA), not pure IPA.
No Separation	Column degradation.	Flush column with 100% Ethanol (if permitted) to remove adsorbed impurities.

Module 4: Storage & Handling FAQs

Q: White solid crust forms on the bottle cap. Is my product degrading?

A: This is likely Amine Carbonate . Primary amines react avidly with atmospheric

.

• Fix: It is not degradation of the bulk liquid. Wipe it off.[3]

• Prevention: Store under Argon or Nitrogen. Use Parafilm® or a Teflon-lined cap.

Q: The liquid turned yellow after a month. Can I use it?

A: The yellow color is usually trace oxidation (N-oxides). For most nucleophilic substitutions, it is fine. For strict kinetic studies or GMP synthesis, re-distill it under vacuum (see Module 1).

References

• Separation of Diastereomers via Tartaric Acid Resolution. Source: Gavin Publishers, Current Research in Bioorganic & Organic Chemistry. Context: Describes the resolution of (1-methyl-2-phenyl)-ethylamine using 0.5 eq of tartaric acid in isopropanol. URL:[Link]

• Resolution of 1-Phenylethylamine (General Protocol). Source: Chemistry LibreTexts. Context: foundational theory of acid-base resolution for phenylethylamine derivatives. URL:[Link]

• Chiral HPLC Method Development (Polysaccharide Columns). Source: YMC Co., Ltd. Technical Notes. Context: Optimization of mobile phases (Hexane/IPA + DEA) for chiral primary amines. URL:[Link]

• Physical Properties of Ethylamine Derivatives. Source: NIST Chemistry WebBook.[4][5] Context: Boiling point and thermochemical data standards for amine derivatives. URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. Ethylamine [webbook.nist.gov]
• 5. Ethylamine [webbook.nist.gov]

Minimizing over-allylation side products in secondary amine synthesis

Technical Support Guide: Minimizing Over-Allylation in Secondary Amine Synthesis

Introduction: The Kinetic Trap of Amine Allylation

User Query: "I am trying to synthesize a secondary allylic amine from a primary amine and allyl bromide. I consistently get a mixture of secondary amine, tertiary amine, and quaternary salts. How do I stop the reaction at the mono-allylated stage?"

Scientist’s Perspective: This is the classic "Polyalkylation Paradox." In standard nucleophilic substitution (

), the product (a secondary amine) is often more nucleophilic than the starting material (primary amine) due to the inductive electron-donating effect of the newly added alkyl/allyl group.

As the reaction proceeds, the secondary amine competes for the remaining allyl halide. If the rate constant of the second addition (

) exceeds the first ( ), over-allylation is kinetically inevitable under standard conditions.

This guide outlines three distinct strategies to overcome this kinetic barrier, ranging from process optimization to total mechanistic control.

Module 1: The Diagnostic (Why is this happening?)

Before selecting a solution, visualize the kinetic competition occurring in your flask.

Figure 1: The Over-Allylation Cascade This diagram illustrates the branching pathways where the desired secondary amine becomes a victim of its own increased reactivity.

Caption: The "Runaway Reaction": The secondary amine (green) is often more reactive than the primary amine (blue), accelerating the path to the tertiary byproduct (yellow).[1]

Module 2: The "Cesium Effect" (Direct Optimization)

Best For: Robust substrates where you want to avoid protecting groups but need high selectivity (typically >9:1 mono:di).

The Science: Cesium, having a large ionic radius, forms a "soft" cation. In polar aprotic solvents (like DMF), ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

creates a "naked" hydroxide anion. When combined with molecular sieves to remove water, this system suppresses proton transfer between the primary and secondary amine, preventing the secondary amine from becoming the active nucleophile. This is known as the Cesium Effect [1].

Protocol: Cesium-Promoted Mono-N-Allylation

Parameter	Specification	Reason
Solvent	DMF (Anhydrous)	Promotes "naked anion" reactivity.[2]
Base	(1.2 equiv)	Large cation radius minimizes tight ion pairing.
Additive	4Å Molecular Sieves (Powdered)	CRITICAL: Removes water produced by deprotonation; prevents equilibrium shifts.
Stoichiometry	1:1 (Amine : Allyl Halide)	No excess amine required (unlike standard methods).

Step-by-Step:

• Activate: Flame-dry 4Å molecular sieves under vacuum.

• Suspend: Add sieves and

  to anhydrous DMF. Stir vigorously for 30 mins.

• Add Amine: Add the primary amine (1.0 equiv).[3] Stir for 30 mins to form the cesium amide complex.

• Add Electrophile: Add allyl bromide (1.0 equiv) dropwise.

• Monitor: Stir at RT. The reaction is usually cleaner and faster than

  equivalents.

Module 3: The Fukuyama Synthesis (Guaranteed Selectivity)

Best For: Precious intermediates or when 100% purity is required.

The Science: This method changes the mechanism entirely. Instead of relying on kinetics, you chemically "mask" the amine. You convert the primary amine to a sulfonamide (Nosyl group).[3] The sulfonamide proton is acidic (

) and can be alkylated once. The resulting product has no protons left to remove, physically preventing over-allylation. The protecting group is then removed under mild conditions [2].[3]

Figure 2: Fukuyama Synthesis Workflow A logical loop ensuring only one allyl group is added.

Caption: The Fukuyama strategy locks the nitrogen valency, making over-allylation chemically impossible before deprotection.

Protocol: The 3-Step Sequence

• Protection: React amine with 2-nitrobenzenesulfonyl chloride (NsCl) and

  in DCM.

• Allylation: React the Ns-amide with Allyl Bromide and

  in DMF.

  • Note: Since the Ns-amide is not nucleophilic until deprotonated, no over-reaction can occur.

• Deprotection: Treat with Thiophenol (PhSH) and

  in DMF/Acetonitrile.

  • Safety: Thiophenol is toxic and malodorous. Use bleach to quench glassware.

Module 4: Troubleshooting & FAQs

Q: I tried the Cesium method, but I'm still seeing 10% dialkylation. Why?

• Root Cause: Incomplete water removal.

• Fix: Ensure your molecular sieves are freshly activated (heated under vacuum). Even trace water allows hydroxide to deprotonate the product secondary amine.

Q: Can I use the Tsuji-Trost reaction (Pd-catalysis) instead?

• Answer: Yes, but it requires care.[4] The Tsuji-Trost reaction uses a

  -allyl palladium complex [3].[5][6][7][8] While generally more selective than , "soft" nucleophiles (like secondary amines) are very reactive toward the -allyl species. To ensure mono-allylation with Pd, you often still need to use a mono-protected amine (like the Fukuyama method) or specific ligands that increase steric bulk around the metal center.

Q: My allyl bromide is lachrymatory. Are there alternatives?

• Answer: Yes. Consider Reductive Amination if you can handle the instability of acrolein (not recommended) or use Allyl Acetate with Iridium catalysis, which is a modern, greener alternative to halide substitution.

Comparison of Methods

Method	Selectivity	Scalability	Effort Level
Standard Alkylation	Low (Mix of products)	High	Low
Cesium Effect	High (90%+)	Medium	Medium (Dry conditions)
Fukuyama	Perfect (100%)	Medium	High (3 steps)

References

• Salvatore, R. N., et al. (1999).[9][10][11] Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines.[2][10][11] Organic Letters, 1(12), 1893–1896.[12]

• Kan, T., & Fukuyama, T. (2004).[13] Ns strategies: a highly versatile synthetic method for amines. Chemical Communications, (4), 353-359.

• Trost, B. M., & Van Vranken, D. L. (1996).[6] Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395–422.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Tsuji-Trost Reaction [organic-chemistry.org]
• 7. The reaction mechanism of the enantioselective Tsuji allylation: inner-sphere and outer-sphere pathways, internal rearrangements, and asymmetric C–C bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 9. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 10. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 11. semanticscholar.org [semanticscholar.org]
• 12. ptacts.uspto.gov [ptacts.uspto.gov]
• 13. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

Column chromatography solvent systems for allylamine separation

Welcome to the technical support center for the purification of allylamine and related compounds using column chromatography. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during the separation process.

Introduction: The Challenge of Purifying Allylamine

Allylamine, a simple yet reactive unsaturated primary amine, presents unique challenges in chromatographic purification. Its basic nature (pKa ≈ 9.7) leads to strong interactions with the acidic surface of standard silica gel, often resulting in poor separation, peak tailing, and in some cases, irreversible adsorption or degradation of the target molecule.[1][2][3] This guide provides a comprehensive overview of solvent systems, stationary phase selection, and troubleshooting strategies to achieve successful purification of allylamine.

Troubleshooting Guide

This section addresses specific problems you might encounter during the column chromatography of allylamine in a question-and-answer format.

Problem 1: My allylamine is streaking or tailing badly on a silica gel column.

Q: Why is my allylamine peak showing significant tailing on the TLC plate and the column?

A: This is the most common issue when purifying amines on silica gel. The root cause is the strong acid-base interaction between the basic amine group of allylamine and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][4] This interaction leads to a non-uniform elution front, causing the characteristic tailing.

Solutions:

• Incorporate a Basic Modifier in the Mobile Phase: The most straightforward solution is to add a small amount of a competing base to your eluent. This base will neutralize the acidic sites on the silica, minimizing their interaction with your allylamine.[1][5][6]

  • Triethylamine (TEA): Typically, 0.1-2% (v/v) of TEA is added to the mobile phase.[2][5][7] Start with a lower concentration and optimize based on your TLC results.

  • Ammonium Hydroxide: A solution of methanol containing a few percent of ammonium hydroxide can also be effective, especially for highly polar amines.[2]

• Pre-treat (Deactivate) the Silica Gel: You can neutralize the silica gel before packing the column.[6][8][9]

  Experimental Protocol: Deactivation of Silica Gel with Triethylamine

  • Prepare a slurry of your silica gel in the chosen non-polar solvent (e.g., hexane).

  • Add 1-2% (v/v) of triethylamine to the slurry.

  • Stir the slurry for about 15-30 minutes.

  • Pack the column with the deactivated silica slurry as you normally would.

  • Equilibrate the column by passing several column volumes of the mobile phase (which may or may not contain TEA) through it before loading your sample.[10]

DOT Script for Tailing Phenomenon

Caption: Interaction of basic allylamine with acidic silica gel surface leading to peak tailing.

Problem 2: My allylamine is not eluting from the silica gel column, even with a very polar solvent system.

Q: I've tried various polar solvent systems like ethyl acetate/hexane and even methanol/dichloromethane, but my allylamine remains at the baseline. What's happening?

A: This indicates irreversible adsorption of your allylamine onto the silica gel. The interaction with the acidic silanol groups is so strong that the mobile phase cannot effectively displace the amine.

Solutions:

• Switch to a Less Acidic or Basic Stationary Phase: If mobile phase modifiers are ineffective, the best course of action is to change your stationary phase.

  • Alumina (Basic or Neutral): Alumina is an excellent alternative for the purification of basic compounds like amines.[5][11][12][13] Basic alumina is generally preferred for strongly basic amines.

  • Amine-functionalized Silica: This stationary phase has a basic surface, which repels the basic allylamine, allowing for elution with less polar solvents and preventing strong adsorption.[1][5]

  • Florisil® (Magnesium Silicate): This is a milder stationary phase that can be suitable for sensitive compounds.[5]

• Reversed-Phase Chromatography: For a polar compound like allylamine, reversed-phase chromatography can be a powerful alternative.[14]

  Experimental Protocol: Reversed-Phase Flash Chromatography of Allylamine

  • Stationary Phase: C18-functionalized silica gel.

  • Mobile Phase Development (TLC): Use C18-coated TLC plates. A good starting point for the mobile phase is a mixture of water and a polar organic solvent like acetonitrile or methanol.

  • Column Chromatography: Pack a C18 column and equilibrate with your chosen mobile phase. Load your sample and elute, collecting fractions as usual. The most polar compounds will elute first in reversed-phase chromatography.[15]

DOT Script for Stationary Phase Selection

Caption: Decision tree for selecting the appropriate stationary phase for allylamine purification.

Problem 3: I'm observing decomposition of my allylamine derivative on the column.

Q: My starting material is pure by NMR, but after column chromatography on silica, I see new spots on the TLC and unexpected peaks in the NMR of the collected fractions. Why?

A: The acidic nature of silica gel can catalyze the degradation of sensitive compounds.[5][16] For allylamine derivatives, this could involve reactions of the allyl group or other functional groups present in the molecule.

Solutions:

• Deactivate the Silica Gel: As described in Problem 1, neutralizing the silica surface with triethylamine can prevent acid-catalyzed decomposition.[5][6]

• Use a Milder Stationary Phase:

  • Florisil®: This is a less acidic alternative to silica gel.

  • Neutral Alumina: This is another good option to avoid an acidic environment.[5]

• Protecting the Amine: If the amine functionality is the source of instability or strong interaction, consider temporarily protecting it with a group like tert-butoxycarbonyl (Boc). The Boc-protected amine is much less basic and more stable on silica gel.[5]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for allylamine on a silica gel column?

A1: A common starting point for polar compounds on silica gel is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[17] For allylamine, which is quite polar, you will likely need a more polar system. A good starting point to test on TLC would be:

• Dichloromethane/Methanol: Start with a low percentage of methanol (e.g., 1-5%) and increase as needed.

• Ethyl Acetate/Hexane: You may need a high percentage of ethyl acetate.

Crucially, for allylamine, it is highly recommended to add 0.5-1% triethylamine to these solvent systems to prevent tailing. [2][5]

Q2: How do I choose between basic alumina and amine-functionalized silica?

A2:

• Basic Alumina: This is a cost-effective and readily available option that works well for many basic compounds.[12][13] It's a good first choice if you are moving away from silica gel.

• Amine-functionalized Silica: This can offer better resolution for some separations and is particularly useful when you need to use less polar solvent systems like hexane/ethyl acetate.[1] The choice may come down to empirical testing for your specific separation.

Q3: Can I use reversed-phase chromatography for preparative scale purification of allylamine?

A3: Yes, reversed-phase flash chromatography is a viable and often excellent method for purifying polar compounds like allylamine on a preparative scale.[14] It can be particularly advantageous if your impurities are non-polar, as they will be strongly retained on the column while your polar allylamine elutes earlier.

Q4: I've added triethylamine to my mobile phase. How do I remove it from my final product?

A4: Triethylamine is volatile (boiling point ~89 °C). After combining your pure fractions, you can often remove the majority of the TEA along with the chromatography solvents using a rotary evaporator. For complete removal, you can:

• Co-evaporate with a low-boiling solvent like dichloromethane or toluene.

• Place the sample under high vacuum for an extended period.

• Perform an acidic wash (e.g., with dilute HCl) during a subsequent workup, which will protonate the TEA and move it to the aqueous layer. Be cautious with this method if your purified allylamine derivative is acid-sensitive.

Data Summary Table

Stationary Phase	Recommended Mobile Phase System	Advantages	Disadvantages
Silica Gel	Dichloromethane/Methanol + 0.1-2% TEA or Hexane/Ethyl Acetate + 0.1-2% TEA	High resolving power for many compounds, widely available.	Acidic nature causes tailing and potential decomposition of amines.[1][16]
Deactivated Silica Gel	Dichloromethane/Methanol or Hexane/Ethyl Acetate	Reduces acidity, improving peak shape and preventing decomposition.[5][6]	Requires an extra preparation step; residual base may need to be removed from the product.
Alumina (Basic/Neutral)	Hexane/Ethyl Acetate or Dichloromethane/Methanol	Excellent for basic compounds, avoids acid-catalyzed side reactions.[5][12]	Can have lower resolving power than silica for some compounds.
Amine-functionalized Silica	Hexane/Ethyl Acetate	Basic surface prevents strong interactions with amines, often allowing for less polar eluents.[1][5]	Can be more expensive than silica or alumina.
Reversed-Phase (C18)	Water/Acetonitrile or Water/Methanol	Ideal for polar compounds; impurities with different polarities are often well-separated.[14]	Requires aqueous mobile phases which can be slower to evaporate.

References

• Different Types of Stationary Phases in Liquid Chromatography. Veeprho Pharmaceuticals. (2025, August 25).
• RediSep C-18 reversed phase column Purification of primary amines. Teledyne ISCO. (2012, November 9).
• Technical Support Center: Column Chromatography of Alpha-Aminoketones. Benchchem.
• TO ADD OR NOT TO ADD. HPLC BLOG, K.SYCHEV© 2020 - hplc-today.
• Tips for Flash Column Chromatography. Department of Chemistry : University of Rochester.
• Triethylamine as a Mobile Phase Additive: What Does It Do?.
• The Effects of Type B Silica and Triethylamine on the Retention of Drugs in Silica Based Reverse Phase High Performance Chromatography. Taylor & Francis. (2006, September 23).
• Types of stationary phases in gas chrom
• Chromatography: The Solid Phase. University of Rochester.
• Effect of triethylamine in the mobile phase on the retention properties of conventional polymeric and horizontally polymerized octadecylsilica in RPLC. Experts@Minnesota.
• Tailing peak shape of tertiary amines in RP C18 LCMS analysis?.
• Troubleshooting in Chrom
• Is there an easy way to purify organic amines?. Biotage. (2023, January 19).
• When basification of silica gel is required, before using Column chrom
• A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives
• Advances in Achiral Stationary Phases for SFC. American Pharmaceutical Review. (2014, April 28).
• Common Causes Of Peak Tailing in Chromatography. Blogs - News - alwsci. (2025, July 17).
• US4225639A - Process for preparing alumina being suitable for layer chromatography.
• RediSep basic alumina column Purification of high pKa compounds. Teledyne ISCO. (2012, November 8).
• Liquid Chromatography. Chemistry LibreTexts. (2023, August 29).
• Any ideas on how to isolate imines on a neutral alumina column?.
• The Significance, Benefits, and Applications of Alumina Oxide for Separ
• Mobile and Stationary Phases in Chrom
• NEWER STATIONARY PHASES FOR REVERSE PHASE-LIQUID CHROMATOGRAPHIC ANALYSIS. International Journal of Pharmaceutical and Biological Science Archive. (2013, July 15).
• Mixed-Mode Chromatography and St
• How to Reduce Peak Tailing in HPLC?. Phenomenex. (2025, June 9).
• Separation of Allylamine on Newcrom R1 HPLC column. SIELC Technologies.
• Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates?. Powered by XMB 1.9.11 - Sciencemadness.org. (2017, October 7).
• Tips and Tricks of HPLC System Troubleshooting. Agilent.
• 220217 - Allylamine SI. The Royal Society of Chemistry.
• How do I purify ionizable organic amine compounds using flash column chrom
• Deactivation of silica gel?.
• Overcoming challenges in the purification of halogen
• Supporting Information for: - Catalytic Reductive N-Alkyl
• Amine purification,. Chemistry - Science Forums. (2011, August 29).
• Solvent Systems for Flash Column Chrom
• (PDF) Development and Validation of a Gas Chromatography Method for the Trace Level Determination of Allylamine in Sevelamer Hydrochloride and Sevelamer Carbonate Drug Substances.
• ALLYLAMINE.
• Purification: Troubleshooting Flash Column Chromatography. Department of Chemistry : University of Rochester.
• APPENDIX 3E Column Chrom
• Recent problems with silica gel chromatography.
• Everything You Need to Know About Allylamine by CloudSDS.
• Allylamine (MALA). AdvanSix.
• Can anyone help with purifying product from reaction mixture with column chrom
• Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chrom

Sources

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chromatography [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]
• 8. Chromatography [chem.rochester.edu]
• 9. Amine purification, - Chemistry - Science Forums [scienceforums.net]
• 10. rsc.org [rsc.org]
• 11. US4225639A - Process for preparing alumina being suitable for layer chromatography - Google Patents [patents.google.com]
• 12. teledyneisco.com [teledyneisco.com]
• 13. column-chromatography.com [column-chromatography.com]
• 14. teledyneisco.com [teledyneisco.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. researchgate.net [researchgate.net]
• 17. Chromatography [chem.rochester.edu]

Stability of 1-(2-Methylphenyl)ethylamine under acidic conditions

Topic: Stability & Handling Under Acidic Conditions

Introduction: The Molecule & The Challenge

Welcome to the technical support center for 1-(2-Methylphenyl)ethylamine (also known as o-Tolyl-1-ethylamine).

This compound is a chiral benzylic amine often used as a resolving agent or a chiral intermediate in API synthesis. Its stability profile is dictated by two competing structural features:

• The Benzylic Position: Makes the C-N bond susceptible to cleavage (via carbocation formation) under extreme stress, leading to racemization or elimination.

• The Ortho-Methyl Group: Provides steric hindrance that complicates salt crystallization ("oiling out") but offers some protection against nucleophilic attack.

This guide addresses the specific stability challenges you will encounter in acidic environments, distinguishing between storage stability (high) and process stability (variable).

Module 1: Salt Formation & Solubility (The Basics)

User Question: "I added HCl to my amine, but instead of a white solid, I got a sticky oil. Is it degraded?"

Technical Diagnosis: No, it is likely not degraded. You are experiencing "Oiling Out," a common physical phenomenon with ortho-substituted benzylic amines. The steric bulk of the ortho-methyl group disrupts the crystal lattice packing energy, making the salt prone to separating as a supercooled liquid (oil) rather than crystallizing immediately.

Troubleshooting Guide: Crystallization vs. Oiling Out

Symptom	Probable Cause	Corrective Action
Sticky Oil / Gum	Solvent too polar (water) or cooling too fast.	Re-dissolve in hot EtOH/IPA. Add non-polar anti-solvent (Et₂O or Hexane) slowly until turbid. Scratch glass to induce nucleation.
Yellow Discoloration	Oxidation of free base prior to acidification.	Recrystallize from EtOH/Activated Carbon. (Note: The HCl salt itself is resistant to oxidation).
Hygroscopicity	Exposure to humid air.[1]	Dry in a vacuum oven at 40°C over P₂O₅. Store in a desiccator.

Decision Logic: Salt Formation Workflow

Figure 1: Troubleshooting logic for salt formation. The ortho-methyl group necessitates anhydrous conditions to avoid oiling out.

Module 2: Chemical Stability & Racemization (The Deep Dive)

User Question: "Will refluxing 1-(2-Methylphenyl)ethylamine in 6M HCl cause racemization?"

Technical Diagnosis: Potentially, yes. While the salt form is stable at room temperature, high thermal stress in strong acid can trigger an SN1 pathway .

The Mechanism of Instability

• Protonation (Stabilization): In acid, the amine exists as

  . This is an electron-withdrawing group, which actually destabilizes the carbocation intermediate required for racemization. Therefore, under mild acidic conditions (pH < 3, T < 50°C), the chiral center is chemically and optically stable .

• Thermal Stress (Degradation): At high temperatures (>80°C), the benzylic C-N bond can break. The ortho-methyl group can stabilize the resulting carbocation via hyperconjugation/inductive effects, potentially lowering the energy barrier for SN1 dissociation compared to the unsubstituted analog. Once the carbocation forms, it is planar; recombination with the amine leads to a racemic mixture.

Stability Data Matrix

Condition	Duration	Stability Status	Primary Risk
pH 1 (HCl), 25°C	> 12 Months	Stable	None. Preferred storage state.
pH 1 (HCl), 60°C	24 Hours	Stable	Minor hydrolysis of impurities only.
pH 1 (HCl), 100°C	4 Hours	Risk	Partial racemization; Elimination to styrene derivative.
Air, Free Base	1 Week	Unstable	Carbonate formation (CO₂ absorption); Oxidation (N-oxide).

Pathway Visualization: Protonation vs. Degradation

Figure 2: Stability pathways. The green loop represents the safe storage zone. The red path represents thermal degradation.

Module 3: Experimental Protocols

Protocol A: Controlled Salt Formation (Storage)

Use this to convert the unstable free base into the stable HCl salt for long-term storage.

• Dissolution: Dissolve 10 mmol of 1-(2-Methylphenyl)ethylamine free base in 10 mL of anhydrous Ethanol.

• Acidification: Place in an ice bath (0°C). Add 1.1 equivalents of HCl (2M in Diethyl Ether or Dioxane) dropwise.

  • Critical Step: Do not use aqueous HCl if possible, as water removal is difficult without oiling out.

• Crystallization: Add anhydrous Diethyl Ether dropwise until the solution turns slightly cloudy. Stop immediately.

• Nucleation: Store at -20°C overnight. If oil forms, scratch the flask with a glass rod.

• Filtration: Filter the white crystals and wash with cold Ether. Dry in vacuo.

Protocol B: Optical Purity Check (HPLC)

Use this to verify if your acidic reaction conditions caused racemization.

• Column: Chiralcel OD-H or AD-H (Polysaccharide based).

• Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

  • Note: The amine modifier (Diethylamine) is crucial to prevent peak tailing of the basic amine.

• Flow Rate: 0.5 mL/min.

• Detection: UV @ 254 nm (Benzylic absorption).

• Sample Prep: Neutralize a small aliquot of your acidic mixture with NaOH, extract into Hexane, and inject. Do not inject acidic aqueous samples directly onto a Chiralcel column.

References

• Solubility & Physical Properties

  • PubChem Compound Summary for CID 16771015, Methyl[1-(2-methylphenyl)ethyl]amine. National Center for Biotechnology Information (2024). Link

  • Note: Physical behavior of the salt (oiling out)

• Racemization Mechanisms

  • Nugent, T. C. (Ed.).[2] (2010).[3][2][4][5] Chiral Amine Synthesis: Methods, Developments and Applications. Wiley-VCH. (General reference for benzylic amine stability and racemization pathways).

  • Weedon, A. C. (2012).[6] Variation in the Site of Lithiation of 2-(2-Methylphenyl)ethanamine Derivatives. Journal of Organic Chemistry. Link (Discusses the stability of the benzylic position under basic/lithiation conditions, contrasting with acidic stability).

• Handling & Safety

  • Safety Data Sheet (SDS): 1-(2-Methylphenyl)ethylamine. Sigma-Aldrich / Merck. (Classified as Corrosive/Irritant).[3]

Disclaimer: This guide is for research purposes only. Always consult the specific SDS for your batch before handling.

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. Methyl[1-(2-methylphenyl)ethyl]amine | C10H15N | CID 16771015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. methylamine hydrochloride [chemister.ru]
• 5. Frontiers | Bacterial degradation of monocyclic aromatic amines [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Chiral HPLC methods for resolving 1-(2-Methylphenyl)ethylamine enantiomers

The resolution of 1-(2-Methylphenyl)ethylamine (also known as 2-methyl-α-methylbenzylamine) presents a classic yet nuanced challenge in chiral chromatography.[1] Unlike its unsubstituted parent (α-methylbenzylamine), the ortho-methyl group introduces significant steric bulk immediately adjacent to the chiral center.[1]

This guide compares the three most effective methodologies for resolving this enantiomeric pair, prioritizing the Crown Ether method for analytical precision and the Polysaccharide method for preparative scalability.

Executive Summary: Method Selection Matrix

Feature	Method A: Crown Ether	Method B: Polysaccharide (NP)	Method C: SFC
Column Class	Crown Ether (18-crown-6)	Cellulose/Amylose Carbamates	Immobilized Polysaccharides
Primary Use	Analytical Purity / QC	Preparative / Purification	High-Throughput Screening
Selectivity ( )	High (>1.[1][2][3][4]5)	Moderate to High (1.2–1.[1]8)	Moderate (1.2–1.[1]5)
Mobile Phase	Acidic Aqueous ( )	Hexane / Alcohol / Base	CO / Methanol / Base
Key Advantage	Specific to primary amines; predictable elution order.	High loading capacity; solubility of free base.[1]	Speed; low solvent consumption.[1]

Part 1: The Molecular Challenge

The target molecule contains a primary amine and a chiral center at the benzylic position. The ortho-methyl group creates a "cleft" that can either hinder or enhance chiral recognition depending on the stationary phase mechanism.[1]

• Steric Hindrance: The 2-methyl group restricts rotation, potentially increasing the energy difference between the diastereomeric complexes formed with the stationary phase.

• Basicity: As a primary amine, it tails significantly on silica-based columns unless the silanols are suppressed (via high pH or competitive amine additives) or the amine is protonated (low pH).

Part 2: Method A – Crown Ether (The "Gold Standard" for Primary Amines)

For analytical determination of Enantiomeric Excess (ee%), Crown Ether columns are the most robust choice. They function by forming a host-guest inclusion complex specifically with the ammonium ion (

) of the analyte.[1]

Mechanism of Action

The chiral crown ether (typically a derivative of 18-crown-6) acts as a host.[1] The primary ammonium group of 1-(2-methylphenyl)ethylamine docks inside the crown ether cavity via three hydrogen bonds.[1] The ortho-methyl group acts as a "steric barrier," preventing the "wrong" enantiomer from fitting deeply into the cavity.

Figure 1: Mechanism of chiral recognition on Crownpak phases.[1] The ammonium ion formation is a prerequisite for binding.

Experimental Protocol

• Column: Daicel CROWNPAK® CR-I(+) (Immobilized) or CR(+) (Coated).[1]

  • Note: CR-I(+) is preferred for durability.[1]

• Mobile Phase: Perchloric Acid (

  ) aqueous solution (pH 1.0 to 2.0).[1][5][6][7]

  • Optimization: Add Methanol (10-15%) to reduce retention time caused by the hydrophobic ortho-tolyl ring.[1]

• Flow Rate: 0.4 – 0.6 mL/min (Keep backpressure < 150 bar).

• Temperature:

  to . Lower temperatures often drastically improve resolution ( ) by stabilizing the inclusion complex.

• Detection: UV at 210 nm or 254 nm.[1]

Performance Characteristics:

• Elution Order: Predictable. On CR(+), the (S)-enantiomer typically elutes after the (R)-enantiomer for

  -methylbenzylamines (verify with pure standard).[1]

• Resolution (

  ): Typically (Baseline).

Part 3: Method B – Polysaccharide Normal Phase (The Preparative Workhorse)

When isolating grams of material, Crown Ethers are limited by capacity and the difficulty of recovering the amine from aqueous perchloric acid. Polysaccharide columns in Normal Phase (NP) are superior here.

Column Selection Strategy

The ortho-substitution makes the molecule bulky.[1]

• Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)): The "grooves" in the cellulose structure often accommodate ortho-substituted aromatics better than amylose.[1] Start here.

• Chiralpak AD-H (Amylose analog): Often provides higher separation factors (

  ) if the molecule can fit into the helical cavity, but ortho-groups can sometimes prevent this inclusion.[1]

Experimental Protocol

• Mobile Phase: n-Hexane / Isopropanol (90:10 to 98:2).[1]

• Critical Additive: Diethylamine (DEA) or Ethylenediamine (0.1%) .

  • Why? You are analyzing a free amine.[1][8] Without a basic additive, the amine will interact with residual silanols on the silica support, causing severe peak tailing and loss of resolution.

• Flow Rate: 1.0 mL/min.[1][9]

• Temperature:

  .

Data Comparison (Estimated based on homologous series):

Column	Mobile Phase	(Selectivity)	(Resolution)	Notes
Chiralcel OD-H	Hex/IPA/DEA (90:10:0.1)	~1.35	> 1.8	Recommended. Sharp peaks, good loading.
Chiralpak AD-H	Hex/IPA/DEA (90:10:0.[1]1)	~1.15	1.0 – 1.2	Partial separation likely due to steric exclusion.[1]
Chiralpak IG	Hex/EtOH/DEA (90:10:0.[1]1)	~1.40	> 2.0	Immobilized column allows EtOH/DCM use for solubility.[1]

Part 4: Method C – Supercritical Fluid Chromatography (SFC)

For modern drug discovery workflows, SFC offers the fastest throughput.

• Column: Chiralpak IG or Chiralpak IC (Immobilized phases are essential for solvent flexibility).

• Mobile Phase:

  / Methanol (80:20) + 0.2% Isopropylamine (IPAm) or DEA.[1]

• Advantages: The ortho-methyl group increases solubility in supercritical

  compared to more polar derivatives, allowing for very fast runs (< 3 mins).[1]

Troubleshooting & Optimization

Decision Workflow for Method Development

Figure 2: Decision tree for selecting the appropriate chromatographic mode.

• Peak Tailing (NP/SFC): If peaks are asymmetrical, your basic additive concentration is too low. Ensure DEA/TEA is fresh.[1]

• Long Retention (Crown Ether): The hydrophobic ortho-methyl group interacts strongly with the C18 chains or the crown backbone.[1] Increase Methanol content in the aqueous mobile phase (up to 15% for CR(+), higher for CR-I(+)).

• Solubility: If the sample is an HCl salt, neutralize it with base before injecting onto NP columns, or inject directly onto the Crown Ether column.

References

• Daicel Corporation. Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-). Chiral Technologies. Link

• Hyun, M. H. (2016).[1] Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers. Journal of Chromatography A. Link

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews.[1] Link

• Chiral Technologies. Application Note: Separation of Primary Amines. Link

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Introduction: The Critical Role of Purity in Chiral Building Blocks

An In-Depth Technical Guide to Validating the Purity of 1-(2-Methylphenyl)ethylamine Using Gas Chromatography-Mass Spectrometry (GC-MS)

A Senior Application Scientist's Comparative Guide for Researchers and Drug Development Professionals

1-(2-Methylphenyl)ethylamine is a chiral primary amine that serves as a crucial intermediate and resolving agent in the synthesis of numerous active pharmaceutical ingredients (APIs). Its stereochemistry is fundamental to the pharmacological activity of the final drug product. The presence of its opposite enantiomer, positional isomers (e.g., 1-(3- or 4-methylphenyl)ethylamine), or other process-related impurities can have significant implications for the drug's efficacy and safety profile.[1] Therefore, a robust, validated analytical method to confirm both chemical and chiral purity is not merely a quality control measure; it is a prerequisite for successful drug development and regulatory compliance.

This guide provides an in-depth protocol for the validation of 1-(2-Methylphenyl)ethylamine purity using Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the causality behind the chosen experimental parameters and present a self-validating system grounded in internationally recognized standards. Furthermore, we will objectively compare the GC-MS technique with alternative analytical methodologies, providing the supporting data necessary for informed decision-making in your laboratory.

The Analytical Challenge: Resolving Enantiomers and Related Substances

The primary analytical challenge lies in the molecule's chirality. Enantiomers, being non-superimposable mirror images, possess identical physical and chemical properties in an achiral environment, making their separation impossible with standard chromatographic techniques.[2] A successful purity method must therefore achieve two distinct goals:

• Chiral Separation: Quantify the enantiomeric excess (e.e.) by resolving the (R)- and (S)-enantiomers.

• Chemical Purity Assessment: Separate and identify potential process impurities, such as structural isomers, starting material residues, and by-products from the synthesis route.[3][4][5]

GC-MS, when equipped with a chiral stationary phase, is exceptionally well-suited to meet this dual challenge, offering a powerful combination of high-resolution separation and definitive molecular identification.[6][7]

A Validated GC-MS Protocol for Purity Determination

An analytical method's reliability is underpinned by rigorous validation. The protocol described herein is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline, which provides a framework for validating analytical procedures.[8][9][10] This ensures the method is fit for its intended purpose: the accurate and precise quantification of impurities.[11][12]

Principle of Chiral GC-MS Separation

The separation of enantiomers is achieved by employing a GC capillary column coated with a chiral stationary phase (CSP). Cyclodextrin derivatives are among the most effective and widely used CSPs for separating chiral amines.[13][14][15] The mechanism relies on the formation of transient, diastereomeric inclusion complexes between the enantiomers and the chiral cyclodextrin cavity.[13][15] The differing stability of these complexes results in different retention times for each enantiomer, allowing for their separation.[16]

Following separation in the GC column, the eluted compounds enter the mass spectrometer. We utilize Electron Ionization (EI), a hard ionization technique that produces a reproducible and characteristic fragmentation pattern. This "fingerprint" allows for unambiguous identification of the main component and any impurities by comparing their mass spectra to a reference library or a standard. For quantification, the instrument can operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity.

Experimental Workflow

The overall process, from sample handling to the final report, follows a structured and validated workflow.

Caption: Overall workflow for GC-MS purity validation.

Detailed Step-by-Step Methodology

A. Sample and Standard Preparation

• Solvent: Use HPLC-grade or equivalent methanol or ethanol.

• Stock Standard: Accurately weigh approximately 25 mg of 1-(2-Methylphenyl)ethylamine reference standard into a 25 mL volumetric flask and dilute to volume with the solvent to create a 1 mg/mL stock solution.

• Working Standards: Perform serial dilutions from the stock standard to prepare a minimum of five calibration standards covering the expected range of impurities (e.g., 0.05% to 2.0% of the nominal sample concentration). A common range would be 0.5 µg/mL to 20 µg/mL.

• Sample Preparation: Accurately weigh approximately 25 mg of the test sample into a 25 mL volumetric flask and dilute to volume with the solvent to achieve a target concentration of 1 mg/mL.

B. Instrumentation and Conditions

• System: A Gas Chromatograph equipped with a capillary column inlet and coupled to a Mass Selective Detector (MSD).

• GC Conditions:

  • Column: Chiral GC Column (e.g., Agilent J&W Cyclodex-B or equivalent beta-cyclodextrin derivative), 30 m x 0.25 mm ID, 0.25 µm film thickness. Rationale: Beta-cyclodextrin phases are well-established for providing good enantioselectivity for a wide range of chiral compounds, including amines.[13][17]

  • Inlet: Split/Splitless injector at 250°C.

  • Injection Volume: 1 µL, Split ratio 50:1. Rationale: A split injection prevents column overloading from the main peak while ensuring sufficient sensitivity for trace impurities.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial Temperature: 100°C, hold for 1 minute.

    • Ramp: 5°C/min to 180°C.

    • Hold: 5 minutes at 180°C.

    • Rationale: A controlled temperature ramp is crucial for achieving baseline separation of the enantiomers and separating them from closely eluting positional isomers.

• MSD Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV. Rationale: 70 eV is the standard EI energy, providing reproducible fragmentation patterns that are comparable to commercial mass spectral libraries.[18]

  • Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Acquisition Mode: Full Scan (m/z 40-250) for initial identification and Selected Ion Monitoring (SIM) for quantification.

  • SIM Ions for 1-(2-Methylphenyl)ethylamine: Quantifier ion m/z 120, Qualifier ions m/z 135 (M+), 91. Rationale: Using a primary quantifier ion and one or two qualifier ions increases the certainty of identification and quantification, a key principle of mass spectrometry.

Method Validation Parameters (per ICH Q2(R1))

A trustworthy protocol is a fully validated one.[9][19] The following parameters must be assessed:

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the method can assess the analyte unequivocally in the presence of other components (impurities, degradants, other enantiomer).	Peak purity analysis (MS); baseline resolution (>1.5) between enantiomers and known impurities.
Linearity	To demonstrate a proportional relationship between analyte concentration and instrument response over a specified range.	Correlation coefficient (r²) ≥ 0.995 for a minimum of 5 concentration levels.[9]
Accuracy	To measure the closeness of the test results to the true value. Assessed by spiking the sample with known amounts of impurities.	Recovery of 80-120% for impurities at three concentration levels.[20]
Precision	To measure the agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (%RSD) ≤ 15%; Intermediate Precision (%RSD) ≤ 20%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio (S/N) ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantified with suitable precision and accuracy.	S/N ≥ 10; acceptable precision (%RSD ≤ 20%) and accuracy (80-120%).
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate ±10%, oven temp ±2°C).	Resolution and %RSD of results should remain within system suitability limits.[9]

Comparative Analysis of Purity Validation Techniques

While GC-MS is a premier technique, other methods offer unique advantages and may be suitable depending on the specific analytical need.[][22] The choice of technique is a critical decision based on available resources and the specific questions being asked.

Caption: Decision tree for selecting an analytical method.

Performance Comparison Table

Feature	GC-MS (Chiral Column)	HPLC (Chiral Column)	Capillary Electrophoresis (CE)	NMR (with Chiral Shift Reagents)
Principle	Volatility-based separation with mass-based detection.[6]	Liquid-phase separation with UV/Vis or other detection.[23][24]	Separation based on electrophoretic mobility in a capillary.[]	Differentiates enantiomers by inducing chemical shift differences.[22]
Selectivity	Excellent for both chiral and positional isomers. MS provides definitive identification.	Excellent for enantiomers. Resolution of other impurities depends on the column/mobile phase.[25]	Very high separation efficiency; excellent for complex mixtures.[]	Moderate. Signal overlap can be an issue. Not ideal for complex mixtures.
Sensitivity	Excellent, especially in SIM mode (low ppb to ppm).	Good (low ppm). Can be improved with more sensitive detectors (e.g., fluorescence).	Excellent (ppb levels), but requires small injection volumes.	Low. Generally requires >1% of the component to be present for accurate integration.
Speed	Moderate (typically 15-30 min per run).	Slower (can be >30 min per run).	Fast (often <15 min per run).	Fast for data acquisition, but sample preparation can be involved.
Sample Req.	Must be volatile and thermally stable. Derivatization may be needed for some amines.[26][27]	Wide applicability; no volatility requirement.[28]	Requires very small sample volumes.	Requires higher concentration and very pure solvent.
Key Advantage	Combines separation and definitive structural identification in a single run.	"Gold standard" for quantitative analysis of non-volatile compounds; robust and widely used.[2][23]	Extremely high resolution and low sample/reagent consumption.	Provides structural information and can determine purity without a reference standard for each enantiomer.
Key Limitation	Limited to volatile/semi-volatile, thermally stable compounds.[27]	Does not inherently provide structural information for unknown peaks without a coupled MS.	Can have issues with reproducibility (migration times).	Low sensitivity; not suitable for trace impurity analysis.

Conclusion

For the comprehensive purity validation of 1-(2-Methylphenyl)ethylamine, a chiral GC-MS method stands out as a superior choice. It uniquely combines the high-resolution separation required to resolve both enantiomers and positional isomers with the definitive identification power of mass spectrometry. This allows for the simultaneous confirmation of identity, chemical purity, and enantiomeric excess in a single, validated analysis.

While techniques like chiral HPLC offer robust quantification and CE provides exceptional efficiency, they lack the inherent structural elucidation capability of MS for identifying unknown or unexpected impurities. A properly developed and validated GC-MS method, grounded in the principles of ICH Q2(R1), provides the highest degree of confidence in the quality of this critical pharmaceutical intermediate, ensuring the integrity of the subsequent drug substance and the safety of the final product.

References

• Guidance for the Validation of Pharmaceutical Quality Control Analytical Methods. (n.d.). MHRA.
• Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities. (n.d.). Journal of Applied Bioanalysis.

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. Retrieved February 13, 2026, from [Link]

• Validation of Analytical Procedures: Text and Methodology Q2(R1). (1995, June). European Medicines Agency. Retrieved February 13, 2026, from [Link]

• Advances in chiral analysis: from classical methods to emerging technologies. (2025, October 20). Chemical Society Reviews. Retrieved February 13, 2026, from [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). FDA. Retrieved February 13, 2026, from [Link]

• ICH Q2 R1: Mastering Analytical Method Validation. (2025, December 4). Perpusnas. Retrieved February 13, 2026, from [Link]

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025, January 27). LinkedIn. Retrieved February 13, 2026, from [Link]

• Quality Guidelines. (n.d.). ICH. Retrieved February 13, 2026, from [Link]

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. (n.d.). PMC. Retrieved February 13, 2026, from [Link]

• A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Measuring Chiral Purity. (n.d.). OpenOChem Learn. Retrieved February 13, 2026, from [Link]

• Chiral stationary phases and applications in gas chromatography. (2022, February 6). Open Access LMU. Retrieved February 13, 2026, from [Link]

• Part 7: Analytical Techniques for Stereochemistry. (2025, September 21). Chiralpedia. Retrieved February 13, 2026, from [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. (2023, January 10). Analytical Chemistry. Retrieved February 13, 2026, from [Link]

• Adapting Chiral Gas Chromatography into Existing Undergraduate Laboratories to Emphasize the Importance of Stereochemistry. (2024, January 30). Journal of Chemical Education. Retrieved February 13, 2026, from [Link]

• Chiral GC Columns. (n.d.). Agilent. Retrieved February 13, 2026, from [Link]

• New GC investigation of chiral amine separation. (2018, August 16). Wiley Analytical Science. Retrieved February 13, 2026, from [Link]

• Determination of enantiomeric excess. (n.d.). University of Bath. Retrieved February 13, 2026, from [Link]

• ASTM E2503-13(2020) Standard Practice for Qualification of Basket and Paddle Dissolution Apparatus. (2020, April 1). Nimonik. Retrieved February 13, 2026, from [Link]

• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. (n.d.). PolyU Institutional Research Archive. Retrieved February 13, 2026, from [Link]

• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek. Retrieved February 13, 2026, from [Link]

• A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. (2021, February 14). PubMed. Retrieved February 13, 2026, from [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. (2023, January 10). ACS Publications. Retrieved February 13, 2026, from [Link]

• COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. (n.d.). UNCW Institutional Repository. Retrieved February 13, 2026, from [Link]

• Analyses of amino acids, Enantiomeric purity. (n.d.). CAT GmbH. Retrieved February 13, 2026, from [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011, November 18). Wiley Online Library. Retrieved February 13, 2026, from [Link]

• Establishment and Evaluation of GC/MS Methods for Urinalysis of Multiple Phenethylamines. (2024, June 30). Mass Spectrometry Letters. Retrieved February 13, 2026, from [Link]

• GC-IRD Analysis of Regioisomeric Substituted Phenethylamines of Mass Spectral Equivalence. (n.d.). Chromatography Today. Retrieved February 13, 2026, from [Link]

• Two-step protic solvent-catalyzed reaction of phenylethylamine with methyl acrylate. (2025, August 6). ResearchGate. Retrieved February 13, 2026, from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved February 13, 2026, from [Link]

• ASTM E2503 -13 (2022) standard practice for Qualification of basket and paddle dissolution apparatus.pdf. (n.d.). SlideShare. Retrieved February 13, 2026, from [Link]

• Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinone Derivatives in Urine. (2017, November 15). SciSpace. Retrieved February 13, 2026, from [Link]

• Impurities in illicit amphetamine: a review. (n.d.). UNODC. Retrieved February 13, 2026, from [Link]

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• The Synthesis and Investigation of Impurities found in Clandestine Laboratories: Baeyer-Villiger Route Part I; Synthesis of P2P from Benzaldehyde and Methyl Ethyl Ketone. (2025, August 6). ResearchGate. Retrieved February 13, 2026, from [Link]

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Benchmarking synthetic routes for N-allyl-1-arylethylamines

The following guide benchmarks synthetic strategies for N-allyl-1-arylethylamines , designed for researchers requiring high-purity isolation of this pharmacophore.

Executive Summary & Strategic Framework

The synthesis of N-allyl-1-arylethylamines presents a classic chemoselectivity challenge. The target molecule is a secondary amine, but the nucleophilicity of the product often exceeds that of the primary amine starting material, leading to competitive over-alkylation (bis-allylation). Furthermore, the 1-arylethyl moiety typically carries a chiral center (

-methylbenzylamine derivatives). Preserving this stereochemistry is non-negotiable for pharmaceutical applications.

This guide benchmarks three distinct methodologies:

• Direct Nucleophilic Substitution (

  ): The low-cost, high-risk baseline.

• Titanium-Mediated Reductive Amination: The de novo route from ketones, offering distinct stoichiometry control.

• Pd-Catalyzed Allylic Amination (Tsuji-Trost): The high-precision route for chiral pool manipulation.

Decision Matrix

Feature	Method A: Direct Alkylation	Method B: Reductive Amination	Method C: Pd-Catalyzed (Tsuji-Trost)
Primary Mechanism	Displacement	Imine Reduction	-Allyl Metal Complex
Selectivity (Mono/Bis)	Poor (Statistical mixture)	Excellent (>95:[1][2]5)	Excellent (>98:2)
Chirality Strategy	Retention (Risk of racemization if basic)	Racemic (unless chiral catalyst used)	Retention (Double Inversion)
Atom Economy	High	Moderate (Ti waste)	High (Catalytic)
Cost Profile	Low	Medium	High (Pd Catalyst)
Scalability	Difficult (Purification bottlenecks)	High (Industrial standard)	Moderate (High value API)

Technical Deep Dive & Protocols

Method A: Direct Nucleophilic Substitution (The Baseline)

Use Case: Early-stage discovery where yield is secondary to speed and reagent availability.

The Challenge: The reaction between 1-arylethylamine and allyl bromide is governed by the kinetics of alkylation. As the secondary amine product forms, it becomes a competing nucleophile. In polar aprotic solvents (DMF, DMSO), the rate of the second alkylation often rivals the first, resulting in a mixture of primary, secondary, and tertiary amines (and quaternary salts).

Figure 1: Kinetic competition in direct alkylation. The "Critical Failure Point" highlights where the target product consumes reagent to form waste.

Optimization Protocol (Self-Limiting Strategy): To force mono-allylation, one must distort the stoichiometry.

• Reagents: 1-Arylethylamine (4.0 equiv), Allyl Bromide (1.0 equiv),

  (2.0 equiv), MeCN.

• Procedure:

  • Dissolve amine in Acetonitrile (0.1 M). Add base.[3][4][5]

  • Cool to 0°C.

  • Add Allyl Bromide dropwise over 60 minutes (syringe pump recommended).

  • Stir at 0°C for 4 hours, then warm to RT.

• Purification: The excess primary amine must be recovered via distillation or selective extraction (pH adjustment).

• Why it works: High dilution and excess amine ensure the allyl bromide statistically encounters the primary amine rather than the product.

Method B: Ti(IV)-Mediated Reductive Amination (Recommended)

Use Case: Constructing the scaffold from acetophenone derivatives; ideal for avoiding over-alkylation entirely.

Mechanism: Direct condensation of acetophenone and allylamine is sluggish due to steric hindrance at the carbonyl. Titanium(IV) isopropoxide acts as a dual Lewis Acid (activating the carbonyl) and water scavenger (driving the equilibrium to the imine).[6] The resulting titanated intermediate is reduced in situ.

Experimental Protocol: Reference Grounding: Based on protocols established by Bhattacharyya (J. Org. Chem.) and Mattson (J. Org. Chem).[1][2][4][6][7][8][9][10][11]

• Imine Formation:

  • To a flame-dried flask under

    , add Acetophenone (1.0 equiv, 10 mmol) and Allylamine (1.5 equiv).

  • Add Titanium(IV) isopropoxide (

    ) (1.25 equiv) neat. Caution: Exothermic.

  • Stir at ambient temperature for 6–12 hours. (Monitor by IR for disappearance of C=O stretch at ~1680 cm⁻¹ and appearance of C=N).

• Reduction:

  • Dilute the viscous mixture with absolute Ethanol (10 mL).

  • Add Sodium Borohydride (

    ) (1.5 equiv) in portions.

  • Stir for 2 hours.

• Workup (Crucial Step):

  • Quench by adding water (2 mL). A white precipitate (

    ) will form.

  • Filter through a Celite pad to remove titanium salts.

  • Extract filtrate with EtOAc, dry over

    , and concentrate.

Data Validation:

• Yield: Typically 85–92%.

• Selectivity: >99% Mono-allylated (Reductive amination cannot produce tertiary amines unless an aldehyde is present in excess during reduction, which is not the case here).

Method C: Pd-Catalyzed Allylic Amination (Tsuji-Trost)

Use Case: Late-stage functionalization of valuable chiral amines. Preserves stereochemistry.

Mechanism: This reaction proceeds via a

-allyl palladium complex.[2][12] Unlike , the amine attacks the face of the allyl group opposite to the palladium. If the starting amine is chiral, its configuration is retained.

Figure 2: The Tsuji-Trost catalytic cycle avoids the formation of quaternary salts due to the steric environment of the Pd-ligand complex.

Experimental Protocol:

• Catalyst Prep: In a glovebox or Schlenk line, mix

  (2.5 mol%) and dppb (1,4-bis(diphenylphosphino)butane) (5.0 mol%) in THF. Stir 15 min under Argon.

• Reaction:

  • Add 1-Arylethylamine (1.0 equiv).

  • Add Allyl Methyl Carbonate (1.1 equiv). Note: Carbonates are superior to acetates here as the methoxide leaving group acts as an in-situ base, neutralizing the ammonium proton.

  • Stir at 50°C for 12 hours.

• Purification: Flash chromatography (Hexane/EtOAc).

Comparative Data Analysis

The following data summarizes typical results for the synthesis of N-allyl-1-phenylethylamine (Model Substrate).

Metric	Method A ( )	Method B (Reductive)	Method C (Pd-Cat)
Isolated Yield	45–60%	88–94%	90–96%
Bis-Allyl Impurity	15–30% (without excess amine)	< 1%	< 2%
Reaction Time	4–6 h	8–14 h	12–24 h
E-Factor (Waste)	High (Solvent/Excess Amine)	High (Ti Salts)	Low (Catalytic)
Cost/mol	$
Chirality	Risk of racemization (Base)	Racemic (Standard)	Retained (>99% ee)

Expert Insight: Why Method B Wins for General Synthesis

While the Tsuji-Trost (Method C) is elegant, the cost of Palladium and phosphine ligands is prohibitive for multi-gram scale-up unless the starting amine is extremely valuable. Method B (Ti-mediated) is the "workhorse" method. The formation of the titanium-amine complex prevents over-alkylation because the intermediate imine is sterically distinct and electronically different from the final amine. The

byproduct, while voluminous, is non-toxic and easily removed.

References

• Bhattacharyya, S. (1995). "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds." Journal of Organic Chemistry.

• Trost, B. M., & Van Vranken, D. L. (1996).[2] "Asymmetric Transition Metal-Catalyzed Allylic Alkylations." Chemical Reviews.

• Abdel-Magid, A. F., et al. (1996).[11] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Salvatore, R. N., et al. (2001). "Synthesis of secondary amines." Tetrahedron.

• Dubois, L., et al. (2010). "Avoiding Over-alkylation in Amine Synthesis." Organic Process Research & Development.

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